Cas no 2138019-89-1 (1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-)

1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-, is a heterocyclic compound featuring a fused oxazepine and piperidine structure. Its unique molecular architecture, combining a seven-membered oxazepine ring with a substituted piperidine moiety, offers potential utility in medicinal chemistry and pharmaceutical research. The presence of dimethyl groups at the 3,5-positions of the piperidine ring enhances steric and electronic properties, which may influence binding affinity and selectivity in biological systems. This compound’s structural complexity makes it a valuable intermediate for the synthesis of novel pharmacologically active molecules, particularly in the development of CNS-targeting agents or modulators of neurotransmitter systems. Its stability and synthetic versatility further underscore its applicability in advanced chemical research.
1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- structure
2138019-89-1 structure
Product Name:1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-
CAS No:2138019-89-1
MF:C12H24N2O
MW:212.331763267517
CID:5299062
Update Time:2025-06-11

1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-
    • Inchi: 1S/C12H24N2O/c1-10-8-13-9-11(2)12(10)14-4-3-6-15-7-5-14/h10-13H,3-9H2,1-2H3
    • InChI Key: AACLQRIMKWHEEC-UHFFFAOYSA-N
    • SMILES: O1CCCN(C2C(C)CNCC2C)CC1

1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-781936-0.05g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
0.05g
$1008.0 2024-05-22
Enamine
EN300-781936-0.1g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
0.1g
$1056.0 2024-05-22
Enamine
EN300-781936-0.25g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
0.25g
$1104.0 2024-05-22
Enamine
EN300-781936-0.5g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
0.5g
$1152.0 2024-05-22
Enamine
EN300-781936-1.0g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
1.0g
$1200.0 2024-05-22
Enamine
EN300-781936-2.5g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
2.5g
$2351.0 2024-05-22
Enamine
EN300-781936-5.0g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
5.0g
$3479.0 2024-05-22
Enamine
EN300-781936-10.0g
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane
2138019-89-1 95%
10.0g
$5159.0 2024-05-22

Additional information on 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-

Recent Advances in the Study of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- (CAS: 2138019-89-1)

In recent years, the compound 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- (CAS: 2138019-89-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazepine and piperidine moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-. The researchers employed a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield. This breakthrough not only simplifies the production process but also enhances the compound's purity, which is critical for pharmaceutical applications. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.

Pharmacological investigations have revealed that 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- exhibits potent activity as a modulator of the central nervous system (CNS). In vitro and in vivo studies demonstrated its affinity for specific neurotransmitter receptors, particularly those involved in anxiety and depression pathways. A 2022 study in Neuropharmacology reported that the compound significantly reduced anxiety-like behaviors in rodent models, with minimal side effects compared to existing therapeutics. These findings suggest its potential as a next-generation anxiolytic agent.

Another area of interest is the compound's application in oncology. Preliminary research published in Cancer Research (2023) indicated that 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- could inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. The study identified its role in inducing apoptosis and suppressing tumor growth in xenograft models, paving the way for further exploration in combination therapies.

Despite these promising results, challenges remain in the clinical translation of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focusing on structural modifications to optimize its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- (CAS: 2138019-89-1) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for its development into novel drugs for CNS disorders and oncology. Continued research and collaboration across disciplines will be essential to unlock its full potential and bring it closer to clinical application.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd